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Compound of Interest

Compound Name: 4-Aminocinnamic acid

Cat. No.: B091749 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 4-Aminocinnamic acid, a compound of

significant interest to researchers, scientists, and professionals in the field of drug

development. This document outlines its fundamental molecular and physical properties,

provides a detailed experimental protocol for its synthesis, and explores its biological

significance, particularly its interaction with key signaling pathways.

Core Molecular and Physicochemical Properties
4-Aminocinnamic acid, also known as p-aminocinnamic acid, is an organic compound with

the chemical formula C₉H₉NO₂.[1][2] It belongs to the class of cinnamic acids, which are

characterized by a phenyl group attached to an acrylic acid moiety. The presence of an amino

group at the para position of the phenyl ring imparts distinct chemical properties and biological

activities to the molecule. A summary of its key quantitative data is presented in the table

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b091749?utm_src=pdf-interest
https://www.benchchem.com/product/b091749?utm_src=pdf-body
https://www.benchchem.com/product/b091749?utm_src=pdf-body
https://www.mdpi.com/2076-3417/14/14/6032
https://www.isca.in/rjcs/Archives/v3/i3/2.ISCA-RJCS-2012-223.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₉H₉NO₂ [1][2]

Molecular Weight 163.17 g/mol [2]

Monoisotopic Mass 163.063328530 Da [1]

Appearance
White to off-white crystalline

powder

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 2 [1]

Topological Polar Surface Area 63.3 Å² [1]

Complexity 181 [1]

Synthesis of 4-Aminocinnamic Acid: Experimental
Protocol
The synthesis of 4-Aminocinnamic acid can be achieved through various methods, with the

Knoevenagel condensation being a common and effective approach. This method involves the

reaction of an aromatic aldehyde with a compound containing an active methylene group, such

as malonic acid, in the presence of a basic catalyst.

A plausible synthetic route for 4-Aminocinnamic acid is the Knoevenagel condensation of 4-

aminobenzaldehyde with malonic acid.

General Experimental Protocol:
A general procedure for the synthesis of aminocinnamic acid derivatives via Knoevenagel

condensation is as follows:

Reaction Setup: In a round-bottom flask, dissolve the appropriate aminobenzaldehyde (1

equivalent) and malonic acid (1.25 equivalents) in a suitable solvent, such as pyridine.
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Catalyst Addition: Add a catalytic amount of a base, such as piperidine (e.g., 20 drops).

Reaction Conditions: Heat the reaction mixture at a specific temperature (e.g., 80°C) for a

designated period (e.g., 20 hours) with constant stirring.

Work-up: After the reaction is complete, pour the mixture into ice water. An initial precipitate

may form.

Purification: The crude product is then subjected to a series of washing and neutralization

steps. This typically involves dissolving the precipitate in a dilute basic solution (e.g., 1%

NaOH), filtering to remove any insoluble impurities, and then neutralizing the filtrate with an

acid (e.g., 10% HCl) to precipitate the purified cinnamic acid derivative.

Final Product: The resulting precipitate is filtered, washed with water, and dried to yield the

final product.

Biological Activity and Signaling Pathways
Cinnamic acid and its derivatives have garnered significant attention for their diverse biological

activities, including antimicrobial, antioxidant, and anticancer properties. While specific

research on 4-Aminocinnamic acid is ongoing, the broader class of cinnamic acid derivatives

has been shown to modulate key cellular signaling pathways, most notably the Nuclear Factor-

kappa B (NF-κB) pathway.

The NF-κB signaling pathway is a crucial regulator of the inflammatory response, cell

proliferation, and apoptosis. Its dysregulation is implicated in various diseases, including

cancer and inflammatory disorders. Cinnamic acid derivatives have been reported to inhibit the

activation of NF-κB, thereby exerting their anti-inflammatory and anticancer effects. The

general mechanism involves the inhibition of IκB kinase (IKK), which prevents the

phosphorylation and subsequent degradation of IκBα. This, in turn, sequesters the NF-κB

dimer in the cytoplasm, preventing its translocation to the nucleus and the transcription of pro-

inflammatory and pro-survival genes.

Below is a diagram illustrating the general workflow for evaluating the biological activity of a

compound like 4-Aminocinnamic acid and a simplified representation of the NF-κB signaling

pathway.
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Caption: Experimental workflow for the biological evaluation of 4-Aminocinnamic acid.
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Caption: Simplified diagram of the canonical NF-κB signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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